Cas no 74833-39-9 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate, (3a,4b,8a)-)

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate, (3a,4b,8a)-
• CAS No: 74833-39-9
• MF: C₁₇H₂₄O₇
• MW: 340.368266105652
• CID: 565307
• PubChem ID: 156312
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate, (3a,4b,8a)- Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate, (3a,4b,8a)-
• 4-deacetylneosolaniol
• NCGC00380760-01_C17H24O7_(3beta,4alpha,8alpha)-3,4,8-Trihydroxy-12,13-epoxytrichothec-9-en-15-yl acetate
• CHEBI:169236
• TMR 1
• 15-Acetyl-3-alpha,4-beta,8-alpha-trihydroxy-12,13-epoxytrichothec-9-ene
• 4-DANS
• CHEMBL486002
• NS00097460
• [(1S,2R,4S,7R,9R,10R,11S,12S)-4,10,11-trihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 15-acetate, (3-alpha,4-beta,8-alpha)-
• 4-Desacetylneosolaniol
• 74833-39-9
• NCGC00380760-01

• Inchi： 1S/C17H24O7/c1-8-4-11-16(5-10(8)19,6-22-9(2)18)15(3)13(21)12(20)14(24-11)17(15)7-23-17/h4,10-14,19-21H,5-7H2,1-3H3/t10-,11+,12+,13+,14+,15+,16+,17-/m0/s1
• InChI Key： FCLYQYOJLQDQNA-BNWDXEGFSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)O)O)O

Computed Properties

• Exact Mass: 340.152
• Monoisotopic Mass: 340.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 515.1°C at 760 mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.604

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes